![molecular formula C11H20ClNO B6199754 1-{2-oxatricyclo[3.3.1.1,3,7]decan-1-yl}ethan-1-amine hydrochloride CAS No. 2694745-28-1](/img/no-structure.png)
1-{2-oxatricyclo[3.3.1.1,3,7]decan-1-yl}ethan-1-amine hydrochloride
Description
The compound “1-{2-oxatricyclo[3.3.1.1,3,7]decan-1-yl}ethan-1-amine hydrochloride” is a derivative of {2-oxatricyclo[3.3.1.1,3,7]decan-1-yl}methanamine . The IUPAC name for the base compound is (1r,3s,5R,7S)-2-oxaadamantan-1-yl)methanamine . It has a molecular weight of 167.25 .
Molecular Structure Analysis
The molecular structure of the base compound {2-oxatricyclo[3.3.1.1,3,7]decan-1-yl}methanamine is described by the InChI code 1S/C10H17NO/c11-6-10-4-7-1-8(5-10)3-9(2-7)12-10/h7-9H,1-6,11H2 . This indicates that the compound has a tricyclic structure with an oxygen atom incorporated into one of the rings .Physical and Chemical Properties Analysis
The base compound {2-oxatricyclo[3.3.1.1,3,7]decan-1-yl}methanamine has a molecular weight of 167.25 . It is stored at 4°C . The physical form of the compound is oil .Safety and Hazards
The base compound {2-oxatricyclo[3.3.1.1,3,7]decan-1-yl}methanamine is associated with several hazard statements, including H302 (Harmful if swallowed), H315 (Causes skin irritation), H318 (Causes serious eye damage), and H335 (May cause respiratory irritation) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray (P261), washing thoroughly after handling (P264), and wearing protective gloves/protective clothing/eye protection/face protection (P280) .
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '1-{2-oxatricyclo[3.3.1.1,3,7]decan-1-yl}ethan-1-amine hydrochloride' involves the reaction of 2-oxatricyclo[3.3.1.1,3,7]decan-1-ol with ethylenediamine followed by the addition of hydrochloric acid to form the hydrochloride salt.", "Starting Materials": ["2-oxatricyclo[3.3.1.1,3,7]decan-1-ol", "ethylenediamine", "hydrochloric acid"], "Reaction": ["Step 1: 2-oxatricyclo[3.3.1.1,3,7]decan-1-ol is reacted with ethylenediamine in the presence of a catalyst to form 1-{2-oxatricyclo[3.3.1.1,3,7]decan-1-yl}ethan-1-amine.", "Step 2: Hydrochloric acid is added to the reaction mixture to form the hydrochloride salt of the compound.", "Step 3: The hydrochloride salt is isolated and purified by recrystallization or other suitable methods."] } | |
CAS No. |
2694745-28-1 |
Molecular Formula |
C11H20ClNO |
Molecular Weight |
217.7 |
Purity |
95 |
Origin of Product |
United States |
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